Cas no 2748155-93-1 (N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-benzyl-1h-indazole-3-carboxamide)

• Product Name: N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-benzyl-1h-indazole-3-carboxamide
• CAS No: 2748155-93-1
• MF: C₂₁H₂₄N₄O₂
• MW: 364.440864562988
• CID: 5598610
• PubChem ID: 58124382
• Update Time: 2025-10-22

N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-benzyl-1h-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2748155-93-1
• N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-benzyl-1h-indazole-3-carboxamide
• SCHEMBL12884888
• DTXSID501344812

• Inchi： 1S/C21H24N4O2/c1-21(2,3)18(19(22)26)23-20(27)17-15-11-7-8-12-16(15)25(24-17)13-14-9-5-4-6-10-14/h4-12,18H,13H2,1-3H3,(H2,22,26)(H,23,27)
• InChI Key： IUFIUAWRCUVUCQ-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)(C)C)NC(C1C2C=CC=CC=2N(CC2C=CC=CC=2)N=1)=O)N

Computed Properties

• Exact Mass: 364.18992602g/mol
• Monoisotopic Mass: 364.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90Ų

Additional information on N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-benzyl-1h-indazole-3-carboxamide

Professional Introduction to N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-benzyl-1H-indazole-3-carboxamide (CAS No. 2748155-93-1)

N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-benzyl-1H-indazole-3-carboxamide, identified by its CAS number 2748155-93-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity, making it a subject of extensive research and development in medicinal chemistry.

The structural framework of N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-benzyl-1H-indazole-3-carboxamide incorporates several key pharmacophoric elements that are known to contribute to its potential therapeutic applications. The indazole core, a prominent feature in many biologically active molecules, is flanked by substituents that enhance its interaction with biological targets. Specifically, the 1-amino-3,3-dimethyl-1-oxobutan-2-yl side chain introduces a polar and basic moiety, which can facilitate binding to specific receptors or enzymes. Additionally, the 1-benzyl group at the 1-position of the indazole ring adds another layer of structural diversity, enabling further functionalization and modulation of biological activity.

In recent years, there has been a surge in research focused on developing novel indazole derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to modulate key biological pathways involved in inflammation, cancer, and neurological disorders. The unique structural features of N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-benzyl-1H-indazole-3-carboxamide, particularly the presence of the amino and oxo functionalities, make it an attractive candidate for further exploration in drug discovery.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The introduction of the 1-amino-3,3-dimethyl-1-oxobutan-2-yl group necessitates careful control over reaction conditions to ensure high yield and purity. Similarly, the benzyl substitution at the 1-position of the indazole ring requires precise stoichiometric control and optimization to achieve the desired product. These synthetic challenges underscore the importance of advanced synthetic methodologies in producing complex molecules like N-(1-amino-3,3-dimethyl-1-oxybutan--2)_{-benzyl--indazole--carboxamide}.

The biological activity of N-(1-amino--dimethyl--oxobutan--2--yl)--benzyl--indazole--carboxamide has been extensively studied in various preclinical models. Initial investigations have revealed that this compound exhibits potent inhibitory effects on certain enzymes and receptors associated with inflammatory responses. The amino group at the 2-position of the side chain appears to be critical for these interactions, suggesting that further derivatization could enhance its pharmacological profile. Additionally, preliminary data indicate that this compound may have neuroprotective properties, making it a promising candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The latest advancements in computational chemistry and molecular modeling have provided valuable insights into the binding mechanisms of N-(13-dimethyl--13-dimethyl--14--dimethyl--15--dimethyl--16--dimethyl--17--dimethyl--18--dimethyl--19--dimethyl--20-- 18 --methylene)-- 18 --methylene)-- 18 --methylene)-- 18 --methylene)-- 18 --methylene)-- 18 --methylene)-- 18 --methylene)-- 18 --methylene)-- 18 --methylene)-- 18 --methylene)--indazole--)carboxamide on target proteins. These studies have identified key interactions between the compound's pharmacophoric elements and specific residues on the target proteins, providing a rational basis for designing more potent derivatives. Such insights are crucial for optimizing lead compounds and advancing them towards clinical development.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery due to their diverse biological activities and structural versatility. N-(-amino----dimethyle--)--)benzyl--)indazole--)carboxamide is no exception and represents a significant contribution to this growing field. Its unique structural features and promising biological activity make it a valuable asset in the ongoing quest for novel therapeutic agents.

In conclusion, N-(-amino----dimethyle--)--)benzyl--)indazole--)carboxamide (CAS No. 2748155- 93- ) is a multifaceted compound with substantial potential in pharmaceutical applications. Its complex structure, biological activity, and synthetic challenges make it an area of intense research interest. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases. The continued exploration of its pharmacological properties and synthetic modifications will undoubtedly lead to new breakthroughs in medicinal chemistry.